Cas no 25638-14-6 (Benzoic acid,bromochloro- (8CI,9CI))
25638-14-6 structure
Product Name:Benzoic acid,bromochloro- (8CI,9CI)
CAS No:25638-14-6
MF:C7H4BrClO2
MW:235.462460517883
CID:262161
PubChem ID:33123
Update Time:2025-04-19
Benzoic acid,bromochloro- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,bromochloro- (8CI,9CI)
- 2-BROMO-3-CHLOROBENZOIC ACID
- 56961-26-3
- 2-Bromo-3-chlorobenzoicacid
- A856713
- FT-0735330
- BCP28601
- Benzoicacid,2-bromo-3-chloro-
- DS-12728
- EN300-105772
- J-508211
- 2-bromo-3-chloro-benzoic Acid
- A15661
- 25638-14-6
- MFCD00672931
- CL8022
- AKOS015834878
- SITHNMNGOHVILG-UHFFFAOYSA-N
- Benzoic acid, 2-bromo-3-chloro-
- SCHEMBL2303377
- DTXSID20275016
- CS-W005157
- SY024816
-
- Inchi: 1S/C7H4BrClO2/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3H,(H,10,11)
- InChI Key: SITHNMNGOHVILG-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1C(=O)O)Cl
Computed Properties
- Exact Mass: 233.90800
- Monoisotopic Mass: 233.908
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.809
- Boiling Point: 332ºC at 760 mmHg
- Flash Point: 154.6ºC
- Refractive Index: 1.621
- PSA: 37.30000
- LogP: 2.80070
Benzoic acid,bromochloro- (8CI,9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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